Cas no 1082594-15-7 (3-Phenyl-1,2,4triazolo4,3-apyridin-6-amine)

• Product Name: 3-Phenyl-1,2,4triazolo4,3-apyridin-6-amine
• CAS No: 1082594-15-7
• MF: C₁₂H₁₀N₄
• MW: 210.23460149765
• MDL: MFCD11597194
• CID: 4679398
• Update Time: 2025-10-31

3-Phenyl-1,2,4triazolo4,3-apyridin-6-amine Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine
• 3-Phenyl-1,2,4triazolo4,3-apyridin-6-amine

• MDL： MFCD11597194
• Inchi： 1S/C12H10N4/c13-10-6-7-11-14-15-12(16(11)8-10)9-4-2-1-3-5-9/h1-8H,13H2
• InChI Key： HFIXPRQLZIKBGX-UHFFFAOYSA-N
• SMILES： N12C=C(C=CC1=NN=C2C1C=CC=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Topological Polar Surface Area: 56.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-Phenyl-1,2,4triazolo4,3-apyridin-6-amine

3-Phenyl-1,2,4-Triazolo[4,3-a]pyridin-6-amine: A Comprehensive Overview of CAS No. 1082594-15-7

3-Phenyl-1,2,4-triazolo[4,3-a]pyridin-6-amine (CAS No. 1082594-15-7) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyridines, which are known for their diverse biological activities and therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

The chemical structure of 3-Phenyl-1,2,4-triazolo[4,3-a]pyridin-6-amine is characterized by a triazolopyridine core with a phenyl substituent at the 3-position. This unique structural arrangement confers the compound with several advantageous properties, such as high stability and good solubility in organic solvents. The triazolopyridine scaffold is particularly interesting due to its ability to form hydrogen bonds and π-stacking interactions, which are crucial for its biological activity.

Synthesis of 3-Phenyl-1,2,4-triazolo[4,3-a]pyridin-6-amine can be achieved through various routes. One common method involves the condensation of 6-amino-pyridine with phenylhydrazine followed by cyclization to form the triazolopyridine ring. Another approach involves the reaction of 6-chloro-pyridine with phenylhydrazine and subsequent treatment with sodium azide to form the desired product. These synthetic methods are well-documented in the literature and have been optimized for high yield and purity.

In terms of biological activity, 3-Phenyl-1,2,4-triazolo[4,3-a]pyridin-6-amine has shown promising results in various pharmacological studies. Recent research has focused on its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, studies have demonstrated that this compound exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer cells.

Furthermore, 3-Phenyl-1,2,4-triazolo[4,3-a]pyridin-6-amine has been investigated for its anti-inflammatory properties. In vitro assays have shown that it can effectively suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical trials involving 3-Phenyl-1,2,4-triazolo[4,3-a]pyridin-6-amine are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and suggest that further clinical development is warranted.

In addition to its therapeutic potential, 3-Phenyl-1,2,4-triazolo[4,3-a]pyridin-6-amine has also been explored for its use as a tool compound in chemical biology research. Its ability to selectively modulate specific protein targets makes it valuable for studying cellular signaling pathways and identifying new drug targets. Researchers have used this compound to gain insights into the mechanisms underlying various diseases and to develop more effective therapeutic strategies.

The future prospects for 3-Phenyl-1,2,4-triazolo[4,3-a]pyridin-6-amine are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and to expand its therapeutic applications. Collaborative efforts between academia and industry are expected to accelerate the development of this compound into a viable drug candidate.

In conclusion, 3-Phenyl-1,2,4-triazolo[4,3-a]pyridin-6-amine (CAS No. 1082594-15-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation and development. As research continues to advance our understanding of this compound's properties and applications, it holds great promise for contributing to the discovery of new treatments for various diseases.